4-chloro-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol

• IUPAC Name: 4-chloro-2-[(2-ethoxyphenyl)iminomethyl]phenol
• InChI: InChI=1S/C15H14ClNO2/c1-2-19-15-6-4-3-5-13(15)17-10-11-9-12(16)7-8-14(11)18/h3-10,18H,2H2,1H3
• InChI Key: JEUOVHJCOVREHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N=CC2=C(C=CC(=C2)Cl)O
• Molecular Formula: C15H14ClNO2
• Molecular Weight: 275.73 g/mol

Description

“4-chloro-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol” is a biochemical compound with the molecular formula C15H14ClNO2 and a molecular weight of 275.73. It is used for research purposes.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of metal (II) complexes of the Schiff base ligand, 4-chloro-2-{(E)-[(4-fluorophenyl)imino]methyl}phenol (C13H9ClFNO), was synthesized in a methanolic medium. The Schiff base was derived from the condensation reaction of 5-chlorosalicylaldehyde and 4-fluoroaniline at room temperature.

Molecular Structure Analysis

The molecular structure of “4-chloro-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol” is defined by its molecular formula, C15H14ClNO2. Further structural analysis would require more specific data such as NMR or X-ray crystallography results.

Scientific Research Applications

• Structural Analysis of Schiff Bases

  The molecular structure of certain Schiff bases, closely related to 4-chloro-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol, has been examined through crystallography. The analysis reveals planar structures and significant intermolecular interactions, indicating potential applications in molecular recognition and assembly processes (Yaeghoobi, Rahman, & Ng, 2009) (Ghichi, Benboudiaf, Bensouici, Djebli, & Merazig, 2018).

• Crystallographic and Computational Studies

  Detailed crystallographic and computational investigations have been conducted on Schiff base compounds. These studies provide insights into the molecular geometry, intermolecular interactions, and potential applications of these compounds in various scientific fields (Demircioğlu, 2021).

• Optoelectronic Properties and Bioactivity

  Schiff base derivatives have been synthesized and analyzed for their optoelectronic properties and bioactivity. These compounds show promising results in molecular docking studies against significant proteins, suggesting potential applications in therapeutic and diagnostic fields (Ashfaq, Tahir, Muhammad, Munawar, Ali, Ahmed, Al‐Sehemi, Alarfaji, & Khan, 2022).

• Photoluminescence Properties

  Novel azo-azomethines related to 4-chloro-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol have been synthesized and characterized for their photoluminescence properties. The study of these compounds contributes to the understanding of their potential applications in fluorescent materials and sensors (Eskikanbur, Sayın, Kose, Zengin, McKee, & Kurtoglu, 2015).

Safety and Hazards

The safety and hazards associated with “4-chloro-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol” are not specified in the search results. It is mentioned that this compound is for research use only and not intended for diagnostic or therapeutic use.

Future Directions

The future directions for research on “4-chloro-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol” and similar compounds could involve further exploration of their biological activities. For instance, the antibacterial activity of Schiff base metal complexes has been investigated, and similar studies could be conducted with this compound.